Cas no 54738-66-8 (3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
54738-66-8 structure
Product Name:3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
CAS No:54738-66-8
MF:C6H7N5O
MW:165.152679681778
MDL:MFCD16620155
CID:1113722
PubChem ID:136321308
Update Time:2025-04-20
3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1,5-dihydro-1-methyl-4H-Pyrazolo[3,4-d]pyrimidin-4-one
- 3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- EN300-814011
- 3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 3-amino-1-methyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
- 54738-66-8
-
- MDL: MFCD16620155
- Inchi: 1S/C6H7N5O/c1-11-5-3(4(7)10-11)6(12)9-2-8-5/h2H,1H3,(H2,7,10)(H,8,9,12)
- InChI Key: KTSXHMMOCZUKOW-UHFFFAOYSA-N
- SMILES: O=C1C2C(N)=NN(C)C=2N=CN1
Computed Properties
- Exact Mass: 165.06505986g/mol
- Monoisotopic Mass: 165.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 85.3Ų
3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-814011-0.05g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 0.05g |
$315.0 | 2025-03-21 | |
| Enamine | EN300-814011-0.1g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 0.1g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-814011-0.25g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 0.25g |
$672.0 | 2025-03-21 | |
| Enamine | EN300-814011-0.5g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 0.5g |
$1058.0 | 2025-03-21 | |
| Enamine | EN300-814011-1.0g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 1.0g |
$1357.0 | 2025-03-21 | |
| Enamine | EN300-814011-2.5g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 2.5g |
$2660.0 | 2025-03-21 | |
| Enamine | EN300-814011-5.0g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 5.0g |
$3935.0 | 2025-03-21 | |
| Enamine | EN300-814011-10.0g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 95.0% | 10.0g |
$5837.0 | 2025-03-21 | |
| Chemenu | CM435008-1g |
3-AMINO-1,5-DIHYDRO-1-METHYL-4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE |
54738-66-8 | 95%+ | 1g |
$1620 | 2023-02-17 | |
| Enamine | EN300-814011-1g |
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
54738-66-8 | 91% | 1g |
$1357.0 | 2023-09-02 |
3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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